Cas no 1796971-15-7 (2-(3-methylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide)

• Product Name: 2-(3-methylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide
• CAS No: 1796971-15-7
• MF: C₂₀H₂₄N₂O
• MW: 308.417365074158
• CID: 5371046
• Update Time: 2025-05-25

2-(3-methylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-N-[(1-phenyl-2-pyrrolidinyl)methyl]benzeneacetamide
• 2-(3-methylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide

• Inchi： 1S/C20H24N2O/c1-16-7-5-8-17(13-16)14-20(23)21-15-19-11-6-12-22(19)18-9-3-2-4-10-18/h2-5,7-10,13,19H,6,11-12,14-15H2,1H3,(H,21,23)
• InChI Key： UDTCEKYXSZUDCM-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2CCCN2C2=CC=CC=C2)=O)=CC=CC(C)=C1

Experimental Properties

• Density: 1.097±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.2±33.0 °C(Predicted)
• pka: 15.66±0.46(Predicted)

Additional information on 2-(3-methylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide

Comprehensive Analysis of 2-(3-methylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide (CAS No. 1796971-15-7)

The compound 2-(3-methylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide, with the CAS number 1796971-15-7, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique acetamide backbone and phenylpyrrolidinyl moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to binding affinity and selectivity in biological systems.

In recent years, the demand for novel small-molecule compounds like 2-(3-methylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide has surged, driven by advancements in high-throughput screening and computational chemistry. The compound's molecular weight and lipophilicity make it a candidate for further optimization in medicinal chemistry programs. Its synthetic pathway and derivatization potential are also topics of interest, as they could lead to the development of new therapeutic agents.

One of the key questions frequently searched by users is: "What are the potential applications of 2-(3-methylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide?" While the compound is still under investigation, preliminary studies suggest it may interact with specific receptor targets in the central nervous system. This has sparked discussions about its role in addressing neurological conditions, though further validation is required. The pharmacokinetic properties and toxicity profile of this compound are also critical areas of research.

Another trending topic is the synthesis optimization of CAS 1796971-15-7. Researchers are exploring greener and more efficient methods to produce this compound, aligning with the global push for sustainable chemistry. Questions like "How to improve the yield of 2-(3-methylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide?" are commonly encountered in academic and industrial forums. The use of catalytic systems and microwave-assisted synthesis are among the innovative approaches being tested.

The structural elucidation of 2-(3-methylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide is another area of focus. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and configuration. These analyses are essential for ensuring reproducibility in research and development. Additionally, the compound's stability under various conditions is a practical concern for storage and handling.

In the context of drug design, the scaffold hopping potential of 1796971-15-7 is noteworthy. By modifying its core structure, scientists aim to discover analogs with enhanced bioavailability and target specificity. This strategy is particularly relevant in the search for new central nervous system (CNS) agents, where blood-brain barrier permeability is a critical factor. The compound's hydrogen bonding capacity and steric effects are also under scrutiny for their role in molecular interactions.

As the scientific community continues to explore 2-(3-methylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide, its inclusion in virtual screening libraries has become more common. This reflects the growing integration of artificial intelligence and machine learning in drug discovery. Searches for "AI-driven optimization of CAS 1796971-15-7" highlight the intersection of technology and chemistry in modern research.

In summary, 2-(3-methylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide (CAS 1796971-15-7) represents a promising avenue for scientific inquiry. Its multifaceted applications, from medicinal chemistry to material science, underscore its versatility. Ongoing studies will likely uncover new dimensions of its utility, making it a compound to watch in the coming years.